Cas no 1019918-41-2 (7-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine)

• Product Name: 7-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine
• CAS No: 1019918-41-2
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• CID: 2130974
• PubChem ID: 53393273
• Update Time: 2024-11-06

7-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine
• GYEQRUXVOAJWNY-UHFFFAOYSA-N
• SCHEMBL379875
• AKOS015904181
• EN300-6775638
• G75905
• 7-BROMO-1,2,4-TRIAZOLO[4,3-A]PYRIDIN-3-AMINE
• 1019918-41-2
• DB-058742
• 1,2,4-Triazolo[4,3-a]pyridin-3-amine, 7-bromo-
• A853344
• 7-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine

• Inchi： 1S/C6H5BrN4/c7-4-1-2-11-5(3-4)9-10-6(11)8/h1-3H,(H2,8,10)
• InChI Key： GYEQRUXVOAJWNY-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(N)=NN=C2C=1

Computed Properties

• Exact Mass: 211.96976g/mol
• Monoisotopic Mass: 211.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2
• XLogP3: 1.5